1-(2-Iodo-1-methoxyethyl)-3-methylbenzene

• Molecular Formula: C10H13IO
• Molecular Weight: 276.11 g/mol
• IUPAC Name: 1-(2-iodo-1-methoxyethyl)-3-methylbenzene
• InChI: InChI=1S/C10H13IO/c1-8-4-3-5-9(6-8)10(7-11)12-2/h3-6,10H,7H2,1-2H3
• InChI Key: YEGMMVCJKMSXDU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(CI)OC

Description

1-(2-Iodo-1-methoxyethyl)-3-methylbenzene is an aromatic compound featuring a benzene ring substituted with a methyl group at the meta position (C3) and a 2-iodo-1-methoxyethyl chain. The ethyl chain substituent contains a methoxy group (-OCH₃) at the first carbon and an iodine atom at the second carbon.

Chemical Reactions Analysis

1-(2-Iodo-1-methoxyethyl)-3-methylbenzene can undergo various types of chemical reactions, including:

Substitution Reactions: The iodo group can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation Reactions: The methoxyethyl group can be oxidized to form different functional groups.

Reduction Reactions: The compound can be reduced under specific conditions to yield different products.

Common reagents used in these reactions include molecular iodine, oxidizing agents, and reducing agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(2-Iodo-1-methoxyethyl)-3-methylbenzene has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological processes and interactions due to its unique chemical properties.

Industry: Used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of 1-(2-Iodo-1-methoxyethyl)-3-methylbenzene involves its interaction with molecular targets and pathways in chemical reactions. The iodo group is highly reactive and can participate in various substitution and addition reactions. The methoxyethyl group can undergo oxidation and reduction, leading to the formation of different functional groups. These interactions are crucial for the compound’s reactivity and applications.

Comparison with Similar Compounds

Data Table: Key Properties of Comparable Compounds

Compound Name	Molecular Formula	Key Substituents	^1H NMR (δ, ppm)	Key Reactivity/Applications	References
1-(2-Iodo-1-methoxyethyl)-3-methylbenzene	C₁₀H₁₃IO	-CH₂-CH(I)-OCH₃, -CH₃	N/A (hypothetical)	Cross-coupling, directing groups
1-(Iodoethynyl)-3-methylbenzene (2i)	C₉H₇I	-C≡C-I, -CH₃	2.26 (s, CH₃), 7.26–7.31 (ArH)	Click chemistry, cycloadditions
(E)-1-(1-Iodo-2-(phenylsulfonyl)vinyl)-3-methylbenzene	C₁₅H₁₃IO₂S	-CH=CH-SO₂Ph, -CH₃	6.90 (s, CH=), 2.26 (s, CH₃)	Electrophilic additions
1-(2-Bromoethoxy)-3-methylbenzene	C₉H₁₁BrO	-OCH₂CH₂Br, -CH₃	N/A	Alkylation intermediates
1-Iodo-3-(methoxymethyl)benzene	C₈H₉IO	-CH₂OCH₃, -I	4.59 (d, OCH₂), 2.26 (s, CH₃)	Electrophilic substitution

Biological Activity

1-(2-Iodo-1-methoxyethyl)-3-methylbenzene, also known by its CAS number 137300-31-3, is a chemical compound with notable biological activities. This article explores its pharmacological properties, structure-activity relationships, and potential therapeutic applications based on existing literature.

Chemical Structure and Properties

The molecular formula of 1-(2-Iodo-1-methoxyethyl)-3-methylbenzene is C₉H₁₁IO, with a molecular weight of approximately 262.088 g/mol. The compound features an iodine atom and a methoxy group, which are significant for its biological interactions.

Property	Value
Molecular Formula	C₉H₁₁IO
Molecular Weight	262.088 g/mol
LogP	2.746
PSA	9.230

Antioxidant Properties

Research indicates that compounds similar to 1-(2-Iodo-1-methoxyethyl)-3-methylbenzene exhibit antioxidant properties, which can mitigate oxidative stress in biological systems. Antioxidants are crucial for preventing cellular damage associated with various diseases, including cancer and neurodegenerative disorders.

Anti-inflammatory Effects

The compound has been studied for its potential anti-inflammatory effects. In a study examining the modulation of matrix metalloproteinases (MMPs) involved in inflammatory processes, similar compounds demonstrated the ability to inhibit MMP expression in cytokine-stimulated cells. This suggests that 1-(2-Iodo-1-methoxyethyl)-3-methylbenzene might share these properties, potentially serving as a therapeutic agent in inflammatory diseases such as osteoarthritis .

Cytotoxicity Studies

Preliminary cytotoxicity studies on derivatives of this compound have shown varied effects on cell viability depending on concentration and exposure time. For instance, while lower concentrations did not exhibit significant cytotoxic effects, higher doses could induce cell death in specific cancer cell lines. This behavior highlights the need for further investigation into the compound's safety profile and therapeutic window .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship of 1-(2-Iodo-1-methoxyethyl)-3-methylbenzene is vital for optimizing its biological activity. The presence of the iodine atom is believed to enhance lipophilicity and receptor binding affinity, while the methoxy group may contribute to its overall stability and solubility in biological systems.

Key Findings from SAR Studies

• Iodine Substitution : The introduction of an iodine atom has been linked to increased potency against certain biological targets.
• Methoxy Group Influence : The methoxy group appears to play a role in modulating the compound's interaction with enzymes and receptors involved in inflammatory pathways.

Case Studies and Research Findings

Several studies have explored the biological activities of related compounds:

• Inhibition of MMPs : A study demonstrated that compounds targeting MMPs could significantly reduce their expression in IL-1β-stimulated OUMS27 cells, suggesting potential applications in treating osteoarthritis .
• Anticancer Activity : Isoquinoline alkaloids with structural similarities have shown promising anticancer activity through mechanisms involving apoptosis induction and cell cycle arrest .
• Pharmacological Screening : A chemical library screening identified novel compounds that inhibit specific signaling pathways associated with inflammation and cancer progression .